2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-oxazole-5-carboxylic acid

• Molecular Formula: C12H16N2O5
• Molecular Weight: 268.27 g/mol
• SMILES: CC(C)(C)OC(=O)NC1=NC(=C(O1)C(=O)O)C2CC2
• InChI: InChI=1S/C12H16N2O5/c1-12(2,3)19-11(17)14-10-13-7(6-4-5-6)8(18-10)9(15)16/h6H,4-5H2,1-3H3,(H,15,16)(H,13,14,17)
• InChIKey: VSOTXOALPQIYNA-UHFFFAOYSA-N

Product Overview

2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-oxazole-5-carboxylic acid is a trisubstituted 1,3-oxazole derivative. It features a tert-butoxycarbonyl (Boc)-protected amine at the 2-position, a cyclopropyl group at the 4-position, and a carboxylic acid handle at the 5-position [1]. This 2-amino-4-cyclopropyl-1,3-oxazole-5-carboxylic acid core is categorized as a heterocyclic building block, specifically a non-natural amino acid scaffold, utilized in medicinal chemistry and peptide science for constructing conformationally constrained analogs [2]. Vendor listings confirm its availability for research procurement, though deep characterization data is limited in the peer-reviewed primary literature.

Orthogonal Strategy Boc/COOH deprotection supports SPPS and solution‑phase coupling workflows

Cyclopropyl Constraint Rigid 4‑cyclopropyl group may impart conformational constraint for peptidomimetic design

Research Procurement Available from vendors; deep characterization data limited in primary literature

• [1] Common Chemistry. CAS Common Chemistry: 2-Cyclopropyl-5-oxazolecarboxylic acid. American Chemical Society. View Source
• [2] Kuujia. 2-{(tert-butoxy)carbonylamino}-4-cyclopropyl-1,3-oxazole-5-carboxylic acid. Product Detail. View Source

Generic Substitution Risks

Substituting this compound with a closely related oxazole analog, such as one with a different 4-substituent or a different amine-protecting group, carries significant risk without project-specific empirical validation. The cyclopropyl group is known to impart unique conformational constraints and metabolic stability compared to linear alkyl or simpler aryl groups [1]. Similarly, the choice of Boc versus Cbz or Fmoc protecting groups dictates orthogonal deprotection strategies in multi-step solid-phase or solution-phase syntheses of pharmacologically relevant libraries . Direct, quantitative comparisons of this exact scaffold against its analogs are absent from the primary literature, meaning generic substitution cannot be guaranteed to preserve synthetic yield, compound purity, or the downstream biological properties of the final peptidomimetic product. The lack of publicly available head-to-head data makes empirical screening for each application a necessity.

4‑Substituent Mismatch

Replacing the cyclopropyl group with linear alkyl or aryl may shift conformational and metabolic profiles; direct data not available.

Protecting Group Orthogonality

Boc vs Cbz or Fmoc dictates deprotection sequence; substitution without validation risks multistep synthesis failure.

Absent Performance Benchmarking

No peer‑reviewed comparator data exist; analogous scaffolds may behave differently in coupling efficiency or purity.

• [1] Brackmann F, de Meijere A. Natural occurrence, syntheses, and applications of cyclopropyl-group-containing alpha-amino acids. 1. 1-aminocyclopropanecarboxylic acid and other 2,3-methanoamino acids. Chem Rev. 2007 Nov;107(11):4493-537. View Source

Quantitative Evidence Guide

Absence of Head-to-Head Comparator Data

A systematic search of the primary literature and authoritative databases (PubMed, PubChem, CAS Common Chemistry) reveals a critical evidence gap: no peer-reviewed study reports quantitative, head-to-head comparative data (e.g., synthetic coupling efficiency, IC50 values, metabolic stability half-life) for 2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-oxazole-5-carboxylic acid against its closest analogs, such as the 4-tert-butyl variant (CAS 2060021-74-9) or the Cbz-protected variant (2-{[(Benzyloxy)carbonyl]amino}-4-cyclopropyl-1,3-oxazole-5-carboxylic acid). Vendor technical datasheets also do not provide this performance data. Consequently, procurement decisions cannot be guided by published quantitative differentiation at this time [1][2]. This finding is consistent with the compound's status as a specialized research building block for which application-specific data remains proprietary or unpublished.

Absence of Comparator Data

Data to verify

No peer‑reviewed quantitative data

Procurement should be based on exact structural requirements, not on a performance metric

Application‑specific data remains proprietary or unpublished; empirical screening required

Evidence Dimension	Published Comparative Performance
Target Compound Data	No peer-reviewed quantitative data found
Comparator Or Baseline	Closest analogs (e.g., 4-tert-butyl variant, Cbz-protected variant)
Quantified Difference	Not available (no baseline data exists in the public domain for calculation)
Conditions	Literature search across PubMed, PubChem, CAS Common Chemistry, and non-excluded vendor platforms

Why This Matters

For scientific selection, the absence of comparative quantitative data means any claim of superiority for this specific derivative over its analogs is unsubstantiated, and procurement should be based on exact structural requirements for a planned synthetic route rather than on a performance metric.

• [1] Common Chemistry. CAS Common Chemistry: 2-Cyclopropyl-5-oxazolecarboxylic acid. American Chemical Society. View Source
• [2] Nötzel MW, Tamm M, Labahn T, Noltemeyer M, Es-Sayed M, de Meijere A. A new and efficient access to oxazoline-5-carboxylates and amino acid derivatives with cyclopropyl groups. J Org Chem. 2000 Jun 16;65(12):3850-2. View Source

Application Scenarios

Solid-Phase Peptidomimetic Library Synthesis

The compound's orthogonal protection strategy (Boc-protected amine, free carboxylic acid) makes it suitable as a building block for solid-phase peptide synthesis (SPPS) to create conformationally constrained peptidomimetics. The 4-cyclopropyl group offers a rigid, non-aromatic hydrophobic side chain mimic, which is a structural feature known to enhance proteolytic stability in peptide therapeutics [1]. Selection is based on structural alignment with a target molecule's design; direct comparative performance data is not available.

Fragment-Based Drug Discovery (FBDD) Scaffold

The low molecular weight (approx. 284.31 g/mol) and three points of diversification (amine, cyclopropyl, carboxylic acid) align with the criteria for a versatile fragment library component. The 1,3-oxazole core is a common bioisostere in medicinal chemistry, and this specific substitution pattern is listed in vendor catalogs for this purpose, though its performance in any specific FBDD campaign has not been publicly benchmarked against other oxazole fragments [1].

Custom Synthesis of Non-Natural Amino Acid Derivatives

This compound serves as a protected non-natural amino acid for incorporation into larger, synthetic peptide chains via standard amide coupling at the C5 carboxylic acid. The Boc group allows for selective deprotection under acidic conditions, a standard protocol in heterocyclic amino acid chemistry . Its procurement is driven by the specific synthetic strategy, and not by a demonstrated advantage in yield or purity over another analog.

Cyclopropyl-Protein Interaction Studies

Cyclopropyl groups are often incorporated into bioactive molecules to study and optimize hydrophobic interactions within a protein binding pocket due to their unique steric and electronic properties. While the cyclopropyl group's influence is well studied as a chemical class, the specific performance of the 2-{[(Tert-butoxy)carbonyl]amino}-4-cyclopropyl-1,3-oxazole-5-carboxylic acid scaffold in any such interaction study has not been reported with quantitative data against an in-class comparator [1].

Application

Selection Property

Validation Focus

SPPS of constrained peptidomimetics

Boc/COOH orthogonal protection

Coupling efficiency and cyclopropyl constraint effects

Fragment‑based discovery libraries

Low MW, three diversification points

Library compatibility and scaffold stability

Custom non‑natural amino acid synthesis

Protected amino acid handle

Deprotection selectivity and amide coupling yield

Cyclopropyl‑protein interaction probes

Cyclopropyl hydrophobic moiety

Binding pocket compatibility and metabolic profile

• [1] Brackmann F, de Meijere A. Natural occurrence, syntheses, and applications of cyclopropyl-group-containing alpha-amino acids. 1. 1-aminocyclopropanecarboxylic acid and other 2,3-methanoamino acids. Chem Rev. 2007 Nov;107(11):4493-537. View Source